Cas no 877837-92-8 (2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate)
2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate Chemical and Physical Properties
Names and Identifiers
-
- [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 4-(phenylsulfamoyl)benzoate
- 877837-92-8
- EN300-26686677
- AKOS001215413
- AKOS016852259
- [(1-CYANO-1,2-DIMETHYLPROPYL)CARBAMOYL]METHYL 4-(PHENYLSULFAMOYL)BENZOATE
- Z18338742
- 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate
-
- Inchi: 1S/C21H23N3O5S/c1-15(2)21(3,14-22)23-19(25)13-29-20(26)16-9-11-18(12-10-16)30(27,28)24-17-7-5-4-6-8-17/h4-12,15,24H,13H2,1-3H3,(H,23,25)
- InChI Key: HKUCSKVQIXUBAM-UHFFFAOYSA-N
- SMILES: C(OCC(NC(C#N)(C)C(C)C)=O)(=O)C1=CC=C(S(NC2=CC=CC=C2)(=O)=O)C=C1
Computed Properties
- Exact Mass: 429.13584202g/mol
- Monoisotopic Mass: 429.13584202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 9
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 134Ų
Experimental Properties
- Density: 1.294±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 7.83±0.10(Predicted)
2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26686677-0.05g |
[(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 4-(phenylsulfamoyl)benzoate |
877837-92-8 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate
Professional Introduction to Compound with CAS No. 877837-92-8 and Product Name: 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate
2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate, identified by its CAS number 877837-92-8, represents a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers aiming to develop novel therapeutic agents. The structural complexity and functional groups present in this molecule contribute to its unique chemical properties and potential applications in drug discovery.
The molecular structure of 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate consists of several key functional groups that are critical for its biological activity. The presence of a cyano group at the 1-position of the 1,2-dimethylpropyl chain introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the urea-like moiety formed by the combination of the (1-cyano-1,2-dimethylpropyl)amino group and the 2-oxoethyl side chain contributes to the compound's ability to engage in hydrogen bonding, a crucial interaction for many biological processes.
The 4-[phenylamino)sulfonyl]benzoate moiety is another critical component of this compound, providing a strong electron-withdrawing effect through the sulfonyl group. This not only influences the electronic properties of the molecule but also enhances its binding affinity to various biological targets. The benzoate group further contributes to the molecule's stability and bioavailability, making it a suitable candidate for further development into a drug candidate.
In recent years, there has been growing interest in developing small-molecule inhibitors targeting specific enzymes and receptors involved in various diseases. The compound CAS No. 877837-92-8, with its unique structural features, has been investigated for its potential as an inhibitor of enzymes such as kinases and proteases. These enzymes are often implicated in signal transduction pathways that regulate cell growth, differentiation, and apoptosis. By inhibiting these enzymes, it is possible to modulate cellular processes and potentially treat diseases such as cancer, inflammation, and neurodegenerative disorders.
Recent studies have highlighted the importance of urea-based scaffolds in drug discovery due to their ability to form stable hydrogen bonds with biological targets. The presence of multiple hydrogen bond donors and acceptors in 2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate makes it an attractive candidate for designing high-affinity binders. For instance, researchers have demonstrated that compounds with similar structural motifs can effectively inhibit Janus kinases (JAKs), which are involved in inflammatory responses and have been implicated in autoimmune diseases.
The cyano group in this compound also plays a significant role in its interactions with biological targets. Studies have shown that cyano-substituted compounds can exhibit potent activity against various enzymes by participating in dipole-dipole interactions or by acting as electron-withdrawing groups that modulate the electronic properties of the active site. This has led to the exploration of cyano-substituted derivatives as potential drugs for conditions such as pain management and neuroprotection.
Furthermore, the 4-[phenylamino)sulfonyl]benzoate moiety has been found to enhance the bioavailability of drug candidates by improving their solubility and stability. This is particularly important for oral administration, where poor solubility can significantly reduce the efficacy of a drug. By incorporating this group into the molecular structure, researchers can optimize pharmacokinetic properties while maintaining or enhancing biological activity.
The synthesis of CAS No. 877837-92-8 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriate precursors followed by functional group transformations such as cyanation and sulfonylation. Advanced synthetic techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.
In conclusion,2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate (CAS No. 877837-92-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents targeting various diseases. Continued research into this compound and its derivatives will likely yield valuable insights into drug design principles and lead to new treatments for unmet medical needs.
877837-92-8 (2-[(1-Cyano-1,2-dimethylpropyl)amino]-2-oxoethyl 4-[(phenylamino)sulfonyl]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)